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Compound of Interest

Compound Name: Tetraarsenic tetrasulfide

Cat. No.: B089339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known allotropes of

tetraarsenic tetrasulfide (As₄S₄), a compound of interest in various scientific and

pharmaceutical fields. This document details the structural and physical properties of its

polymorphs, outlines experimental protocols for their synthesis and transformation, and

presents key relationships through logical diagrams.

Introduction to Tetraarsenic Tetrasulfide Allotropes
Tetraarsenic tetrasulfide, with the chemical formula As₄S₄, is a molecular compound known

to exist in several distinct structural forms, or allotropes. These allotropes exhibit different

physical and chemical properties, making a thorough understanding of their characteristics

crucial for research and development applications. The primary crystalline polymorphs include

realgar (α-As₄S₄), pararealgar, a high-temperature β-As₄S₄ phase, and an As₄S₄(II) phase. An

amorphous form of As₄S₄ also exists.

The most well-known of these is realgar, an orange-red mineral that has been used historically

as a pigment.[1][2] However, realgar is unstable upon prolonged exposure to light, transforming

into the yellow polymorph, pararealgar.[1][2][3] This light-induced transformation is a key

characteristic of the As₄S₄ system.
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The distinct crystalline forms of As₄S₄ are characterized by their unique crystal structures and

physical properties. A summary of these properties is presented in the tables below.

Realgar (α-As₄S₄)
Realgar is the most common naturally occurring crystalline form of tetraarsenic tetrasulfide.

[1][4] It is a soft mineral with a characteristic orange-red color.[1] The structure of realgar

consists of discrete As₄S₄ molecules with D₂d symmetry, where all four arsenic and all four

sulfur atoms are in equivalent positions.[3]

Pararealgar
Pararealgar is a yellow-orange mineral that is a polymorph of realgar.[1][3] It is most notably

formed from the alteration of realgar upon exposure to light.[3][5][6] The As₄S₄ molecule in

pararealgar has Cₛ symmetry and differs from the molecule in realgar in the connectivity of its

atoms.[3][7] Specifically, in the pararealgar molecule, one arsenic atom is bonded to two other

arsenic atoms and one sulfur atom, another is bonded to three sulfur atoms, and the remaining

two arsenic atoms are each bonded to one arsenic and two sulfur atoms.[5][7]

High-Temperature β-As₄S₄
A high-temperature polymorph, designated as β-As₄S₄, is also known to exist.[7] This phase is

involved in the complex transformations between the different allotropes, particularly in

processes involving heat.[8][9]

As₄S₄(II)
Another synthetic phase, referred to as As₄S₄(II), has been identified.[5][7] The molecular

structure of As₄S₄(II) is the same as that found in pararealgar; however, the two structures

differ in their molecular packing.[5][7][10]

Quantitative Data of As₄S₄ Allotropes
The crystallographic and physical properties of the primary crystalline allotropes of

tetraarsenic tetrasulfide are summarized in the following tables for easy comparison.

Table 1: Crystallographic Data of Tetraarsenic Tetrasulfide Allotropes
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Property Realgar (α-As₄S₄) Pararealgar

Crystal System Monoclinic Monoclinic

Space Group P2₁/n P2₁/c

Unit Cell Parameters
a = 9.325(3) Å, b = 13.571(5)

Å, c = 6.587(3) Å, β = 106.43°

a = 9.909(2) Å, b = 9.655(1) Å,

c = 8.502(1) Å, β = 97.29(1)°

Unit Cell Volume Z = 16 V = 806.8(2) Å³

Data for Realgar from[1]. Data for Pararealgar from[5][7][10].

Table 2: Physical Properties of Tetraarsenic Tetrasulfide Allotropes

Property Realgar (α-As₄S₄) Pararealgar

Color Orange-red Yellow-orange

Mohs Hardness 1.5 - 2 1 - 1.5

Density (g/cm³) 3.56 Not specified

Luster Resinous to greasy Not specified

Streak Red-orange to red Not specified

Data for Realgar from[1]. Data for Pararealgar from[3].

Experimental Protocols
Light-Induced Transformation of Realgar to Pararealgar
A key experimental process in the study of As₄S₄ allotropes is the light-induced conversion of

realgar to pararealgar.

Methodology: A single crystal of realgar is exposed to unfiltered visible light.[7][10] The

transformation is dependent on the wavelength of light, occurring at wavelengths longer than

approximately 500 nm.[3] The light interacts with the crystal structure of realgar, causing the

weaker arsenic-arsenic bonds to break, which are about 30% weaker than the arsenic-sulfur
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bonds.[3] This leads to a rearrangement of the atoms to form the more stable pararealgar

structure under these conditions. The transformation can be monitored over time by observing

the change in color from orange-red to yellow and can be confirmed by single-crystal X-ray

diffraction.[5][7][10]

Synthesis of β-As₄S₄
The high-temperature β-As₄S₄ polymorph can be synthesized through thermal treatment of α-

As₄S₄ (realgar).

Methodology: Heating realgar in an inert atmosphere can induce a phase transition to the β-

As₄S₄ form. The precise temperature and duration of heating required for this transformation

can be determined through differential scanning calorimetry (DSC) and X-ray diffraction (XRD)

studies. The reverse transformation from β-As₄S₄ back to realgar can also occur upon cooling,

though the kinetics of this process can be complex and may involve the formation of other

phases.[8][9]

Logical and Experimental Relationships
The relationships between the different allotropes of tetraarsenic tetrasulfide and the

experimental workflows can be visualized using the following diagrams.

Realgar (α-As₄S₄)

Pararealgar

Visible Light (>500 nm)

β-As₄S₄ (High-Temp)

Heating

As₄S₄(II)Different Molecular Packing

Cooling

Click to download full resolution via product page

Caption: Transformation pathways between the major allotropes of tetraarsenic tetrasulfide.
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Synthesis & Transformation

Start with Realgar (α-As₄S₄)

Expose to Visible Light Heat in Inert Atmosphere

Characterization (XRD, Raman) Characterization (XRD, DSC)

Formation of Pararealgar Formation of β-As₄S₄

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis and characterization of As₄S₄

allotropes.

Conclusion
The allotropes of tetraarsenic tetrasulfide represent a fascinating system for studying

polymorphism and solid-state transformations. The distinct properties of realgar, pararealgar,

and other phases, coupled with their interconversion under stimuli like light and heat, offer a

rich area for further investigation. For professionals in drug development, understanding the

stability and reactivity of these different forms is critical, as the specific allotrope can influence

bioavailability, efficacy, and toxicity. This guide provides a foundational understanding of the

core allotropes of As₄S₄, which is essential for any advanced research or application involving

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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